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Cat. No.: B2939767

Get Quote

Executive Summary
In the landscape of modern organic synthesis and drug development, 4-Bromo-2'-
methoxybiphenyl (also designated as 4'-bromo-2-methoxy-1,1'-biphenyl) stands out as a

highly versatile building block. Functioning primarily as a bifunctional intermediate, it is widely

utilized in the construction of complex teraryls, zwitterionic donor-bridge-acceptor systems, and

advanced pharmaceutical pharmacophores [1].

This whitepaper provides an in-depth technical analysis of its molecular formula (C₁₃H₁₁BrO)

and molecular weight (263.13 g/mol ), detailing its physicochemical properties, structural

causality, and field-proven experimental workflows for both its synthesis and downstream

application.

Chemical Identity and Physicochemical Profile
Accurate molecular identification is the foundation of reproducible research. The compound

features a biphenyl core substituted with an electron-donating methoxy group and a reactive
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bromine atom.

Table 1: Fundamental Chemical Identifiers
Parameter Value / Description

Analyte Name
4-Bromo-2'-methoxybiphenyl (or 4'-Bromo-2-

methoxybiphenyl)

Molecular Formula C₁₃H₁₁BrO

Molecular Weight 263.13 g/mol [1, 2]

CAS Registry Numbers 169691-87-6 / 227305-07-9 [1, 2]

Canonical SMILES COC1=CC=CC=C1C2=CC=C(C=C2)Br

Table 2: Quantitative Physicochemical Properties
Property Value Experimental Relevance

Density 1.4 ± 0.1 g/cm³ [3]

Relevant for phase

separations during liquid-liquid

extraction.

Boiling Point
308.2 ± 22.0 °C (at 760

mmHg) [3]

Indicates high thermal stability;

requires high-vacuum

distillation.

Flash Point 129.3 ± 8.3 °C [3]

Dictates safe handling

protocols under inert

atmospheres.

Storage Conditions
Sealed in dry, 2-8°C (Long

term: -20°C) [2]

Prevents slow oxidative

degradation of the methoxy

group.

Structural Causality and Reactivity Dynamics
The utility of 4-Bromo-2'-methoxybiphenyl is dictated by the specific electronic and steric

effects of its functional groups:
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The 2'-Methoxy Group (Steric and Electronic Modulator): The -OCH₃ group acts as an

electron-donating group (EDG) via resonance, enriching the electron density of its local

phenyl ring. Critically, its ortho-positioning introduces significant steric repulsion against the

adjacent phenyl ring's protons. This forces the biphenyl system out of coplanarity, altering the

dihedral angle. In materials science, this conformational twist is intentionally leveraged to

modulate π-conjugation in oligo(p-phenylene) optical materials and zwitterionic push-pull

systems [5].

The 4-Bromo Group (Cross-Coupling Handle): Positioned at the para site of the opposite

ring, the bromine atom is sterically unhindered and electronically primed for oxidative

addition by low-valent transition metals (e.g., Pd(0)). This makes the molecule an ideal aryl

halide substrate for iterative Suzuki-Miyaura or Buchwald-Hartwig cross-coupling

reactions[4, 5].

Experimental Workflows and Self-Validating
Protocols
To synthesize 4-Bromo-2'-methoxybiphenyl, chemists rely on the chemoselectivity of the

Suzuki-Miyaura coupling. The protocol below exploits the bond dissociation energy differential

between a Carbon-Iodine bond (~65 kcal/mol) and a Carbon-Bromine bond (~81 kcal/mol).

Protocol 1: Chemoselective Synthesis of 4-Bromo-2'-
methoxybiphenyl
Objective: Selectively couple 1-bromo-4-iodobenzene with (2-methoxyphenyl)boronic acid

without activating the C-Br bond.

Step-by-Step Methodology:

Inert Preparation: In a flame-dried Schlenk flask purged with argon, combine 1-bromo-4-

iodobenzene (1.0 equiv) and (2-methoxyphenyl)boronic acid (1.05 equiv).

Catalyst Introduction: Add 0.05 equiv of Tetrakis(triphenylphosphine)palladium(0)

[Pd(PPh₃)₄]. Causality: The bulky triphenylphosphine ligands stabilize the active Pd(0)

species, while the mild room-temperature to 70°C conditions ensure the catalyst only has

enough kinetic energy to insert into the weaker C-I bond, preserving the C-Br bond.
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Biphasic Solvent System: Introduce a degassed mixture of Toluene, Ethanol, and 2M

aqueous Na₂CO₃ (2:1:1 v/v). Causality: Toluene solubilizes the hydrophobic organic

precursors. The aqueous phase dissolves the inorganic base. The interface is where the

boronic acid is converted into a highly nucleophilic boronate complex, a strict prerequisite for

the transmetalation step.

Reaction & Self-Validation: Heat the mixture to 70°C for 12 hours. The reaction is self-

validating via Thin Layer Chromatography (TLC; Hexanes/Ethyl Acetate 9:1). The highly non-

polar 1-bromo-4-iodobenzene spot will disappear, replaced by a slightly more polar, UV-

active product spot.

Workup & Verification: Cool to room temperature, extract with ethyl acetate, wash with brine,

and dry over anhydrous Na₂SO₄. Purify via silica gel chromatography. Final validation is

achieved via LC-MS: the presence of a 1:1 isotopic doublet at m/z 262 and 264 confirms the

target molecular weight (263.13 g/mol ) and the intact bromine atom.
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Fig 1: Chemoselective synthetic workflow for 4-Bromo-2'-methoxybiphenyl and downstream

application.

Downstream Applications in Drug Development and
Materials Science
Once synthesized, 4-Bromo-2'-methoxybiphenyl acts as a foundational scaffold for advanced

applications.

1. Antimicrobial Pharmaceutical Development: Biphenyl derivatives are privileged

pharmacophores in medicinal chemistry. Substituted biphenyls exhibit potent anti-inflammatory,

analgesic, and antimicrobial properties [4]. In drug design, 4-bromo-2'-methoxybiphenyl is
subjected to a secondary cross-coupling to attach heterocyclic amines or azoles. The methoxy

group enhances the molecule's lipophilicity (LogP), which directly improves cellular membrane

permeability against fungal and bacterial pathogens [4].

2. Zwitterionic Donor-Bridge-Acceptor Systems: In materials science, this compound is utilized

via linear iterative coupling methods to synthesize oligo(p-phenylene) spacers. By

deprotonating phenol derivatives attached to this biphenyl core, researchers generate push-pull

zwitterionic molecules that exhibit massive bathochromic (red) shifts in UV-Vis absorbance,

which is highly sought after for organic electronics and solvatochromic sensors [5].
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Fig 2: Palladium-catalyzed cycle utilizing 4-Bromo-2'-methoxybiphenyl as the aryl halide

substrate.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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